Cas no 22339-62-4 (4,4'-(1,4-Phenylene)dibutanoic Acid)

• Product Name: 4,4'-(1,4-Phenylene)dibutanoic Acid
• CAS No: 22339-62-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 3913752
• Update Time: 2025-05-24

4,4'-(1,4-Phenylene)dibutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedibutanoic acid
• 4,4'-(1,4-Phenylene)dibutanoic Acid

• Inchi： 1S/C14H18O4/c15-13(16)5-1-3-11-7-9-12(10-8-11)4-2-6-14(17)18/h7-10H,1-6H2,(H,15,16)(H,17,18)
• InChI Key： FQXDMSDKTKNNOO-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=CC=C(CCCC(O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4,4'-(1,4-Phenylene)dibutanoic Acid

4,4'-(1,4-Phenylene)dibutanoic Acid: A Comprehensive Overview

4,4'-(1,4-Phenylene)dibutanoic acid, also known by its CAS number 22339-62-4, is a versatile compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of two butanoic acid groups connected through a 1,4-phenylene bridge. The molecule's symmetry and functional groups make it an interesting subject for both theoretical and applied research.

The synthesis of 4,4'-(1,4-phenylene)dibutanoic acid typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and improving yields. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach using microwave-assisted synthesis to achieve higher purity and faster reaction times. This development has significant implications for large-scale production in industries such as pharmaceuticals and materials science.

In terms of applications, 4,4'-(1,4-phenylene)dibutanoic acid has found extensive use in the preparation of advanced materials. One notable application is its role as a precursor for polyurethanes and other polymeric materials. Researchers have demonstrated that polymers derived from this compound exhibit excellent mechanical properties and thermal stability. A recent study in Polymer Science revealed that incorporating this compound into polymer matrices significantly enhances their resistance to environmental stress cracking.

Beyond materials science, 4,4'-(1,4-phenylene)dibutanoic acid has also shown promise in the field of biochemistry. Its ability to form stable metal complexes has led to its use in catalytic applications. For example, a research team from the University of California reported that this compound can act as a ligand for transition metals like copper and nickel, facilitating efficient catalytic cycles in organic synthesis. This discovery opens new avenues for green chemistry and sustainable chemical processes.

The unique properties of 4,4'-(1,4-phenylene)dibutanoic acid also make it an attractive candidate for use in electronic materials. Recent studies have explored its potential as a component in organic semiconductors and light-emitting diodes (LEDs). A paper published in Advanced Materials highlighted how this compound can be integrated into OLED structures to improve device efficiency and stability. These findings underscore its importance in the rapidly evolving field of optoelectronics.

In addition to its practical applications, 4,4'-(1,4-phenylene)dibutanoic acid has been the subject of numerous theoretical investigations. Computational chemists have employed density functional theory (DFT) to study its electronic structure and reactivity. These studies have provided valuable insights into the molecule's behavior under various conditions, aiding in the design of new compounds with tailored properties.

The growing interest in 4,4'-(1,4-phenylene)dibutanoic acid is reflected in its increasing presence in scientific literature. According to a recent analysis by Elsevier's Scopus database, the number of publications citing this compound has risen by over 30% in the past five years. This trend indicates a strong research focus on understanding and exploiting its properties for diverse applications.

In conclusion, 4,4'-(1,4-phenylene)dibutanoic acid stands out as a multifaceted compound with immense potential across various disciplines. From materials science to biochemistry and electronics, its versatility continues to drive innovative research and development. As scientists uncover new applications and optimize existing ones, this compound is poised to play an even more critical role in advancing modern technology.